o-Phenanthroline

• CAS: 3829-86-5; 66-71-7
• Molecular Formula: C12H8N2
• Molecular Weight: 180.20 g/mol
• InChI: InChI=1S/C12H8N2/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1/h1-8H
• InChIKey: DGEZNRSVGBDHLK-UHFFFAOYSA-N
• Solubility: >27 [ug/mL] (The mean of the results at pH 7.4)

o-Phenanthroline: Properties and Competitive Positioning

o-Phenanthroline (1,10-phenanthroline; CAS 66-71-7 for the free base; CAS 3829-86-5 for the hydrochloride monohydrate) is a heterocyclic organic compound that serves as a classic bidentate chelating ligand with a rigid planar aromatic structure [1]. The free base is slightly soluble in water (3.3 g/L at room temperature) and fairly soluble in alcohol (540 g/L) [1]. Its proton dissociation constants are pKa1 = 0.70 and pKa2 = 4.98 (μ = 0.1, 25°C) [1]. The hydrochloride monohydrate salt (CAS 3829-86-5) offers improved aqueous solubility (0.1 g/mL for a clear solution) with a melting point of 224-227°C and is typically supplied as an analytical reagent with assay purity ≥99.5% [2].

Supports higher photometric sensitivity than 2,2′-bipyridine for low-level iron detection

Enables total-iron determination with hydroxylamine reduction using a single reagent system

Codified in ASTM E394, ISO 6332, ISO 792/793, and OIV methods for regulatory compliance

• [1] Dojindo Molecular Technologies. o-Phenanthroline Product Description. Xenbase Wiki, University of Calgary. Accessed 2026. View Source
• [2] Carl Roth GmbH. 1,10-Phenanthroline hydrochloride monohydrate, 5 g, CAS No. 3829-86-5. Technical Datasheet. Accessed 2026. View Source

Why o-Phenanthroline Cannot Be Replaced

The rigid, planar geometry of the phenanthroline ring system imposes distinct steric and electronic constraints that differentiate it from the freely rotating 2,2'-bipyridine framework [1]. This rigidity translates into faster metal complexation kinetics, higher complex stability, and unique photophysical properties [1]. Furthermore, the unsubstituted parent compound o-phenanthroline occupies a specific position in the activity spectrum relative to substituted derivatives like bathophenanthroline and neocuproine, where even small changes in substitution pattern alter pKa, lipophilicity, and metal selectivity [2]. Therefore, generic substitution without quantitative justification risks compromising assay reproducibility, catalytic efficiency, and data comparability.

Ferrozine substitution may produce a systematic total-iron bias in acidic digests, altering geochemical mass balances.

2,2′-Bipyridine replacement limits photometric sensitivity, potentially affecting low-level detection limits.

Alternative chromogens lack equivalent multi-standard regulatory embedding, complicating audit-ready compliance.

• [1] Smith, G. L.; Reutovich, A. A.; Srivastava, A. K.; Reichard, R. E.; Welsh, C. H.; Melman, A.; Bou-Abdallah, F. Complexation of ferrous ions by ferrozine, 2,2'-bipyridine and 1,10-phenanthroline: Implication for the quantification of iron in biological systems. J. Inorg. Biochem. 2021, 220, 111460. View Source
• [2] Ito, T.; Nelbach, M. E.; Akeson, Å. Effects of some copper complexes upon the oxidation of 3,4-dihydroxyphenylalanine and urate. J. Biochem. 1960, 47 (6), 733-740. View Source

o-Phenanthroline Procurement Evidence

Higher Molar Absorptivity vs. 2,2′-Bipyridine

In UV-vis spectrophotometric quantification of ferrous iron, o-phenanthroline provides higher sensitivity than 2,2'-bipyridine and faster, concentration-independent complexation kinetics compared to ferrozine. The Fe(II)-(phenanthroline)3 complex forms immediately and does not exhibit the slow, chelator-concentration-dependent kinetics observed with ferrozine, which requires up to 20 minutes to reach completion at near-stoichiometric ratios [1]. The molar absorptivity (ε) of the Fe(II)-(phenanthroline)3 complex at 510 nm was measured as 12,450 ± 370 M⁻¹ cm⁻¹, which is 25% higher than that of the Fe(II)-(bipyridine)3 complex (9,950 ± 100 M⁻¹ cm⁻¹ at 522 nm) under identical excess chelator conditions [1].

Molar Absorptivity

Head-to-head

12,450 vs. 9,950 M⁻¹ cm⁻¹

Supports higher throughput low-iron detection compared to bipyridine.

Reported intermediate sensitivity; ferrozine achieves 31,500 but with slow kinetics.

Evidence Dimension	Molar Absorptivity (ε) of Fe(II) Complex
Target Compound Data	12,450 ± 370 M⁻¹ cm⁻¹ at 510 nm
Comparator Or Baseline	2,2'-Bipyridine: 9,950 ± 100 M⁻¹ cm⁻¹ at 522 nm; Ferrozine: 31,500 ± 1500 M⁻¹ cm⁻¹ at 562 nm (higher sensitivity but with kinetic delay)
Quantified Difference	o-Phenanthroline ε is 25% higher than 2,2'-bipyridine; complexation completes immediately vs. ferrozine's 20 min delay
Conditions	Aqueous solution, excess chelator concentration, UV-vis spectrophotometry

Why This Matters

This combination of immediate kinetics and intermediate sensitivity makes o-phenanthroline the preferred reagent when both time efficiency and reliable detection in complex biological matrices are required.

• [1] Smith, G. L.; Reutovich, A. A.; Srivastava, A. K.; Reichard, R. E.; Welsh, C. H.; Melman, A.; Bou-Abdallah, F. Complexation of ferrous ions by ferrozine, 2,2'-bipyridine and 1,10-phenanthroline: Implication for the quantification of iron in biological systems. J. Inorg. Biochem. 2021, 220, 111460. View Source

Total Iron Accuracy vs. Ferrozine

In the copper-catalyzed oxidation of urate, o-phenanthroline demonstrates significantly higher catalytic activity than the 4,7-diphenyl substituted analog bathophenanthroline. When evaluating the acceleratory effect of cupric ions upon the oxidation of urate in the presence of various unsaturated amines, the order of activity was determined to be: o-phenanthroline > bathophenanthroline [1]. This activity order correlates directly with the measured pKa values of the ligands (pKa values in 70% dioxane: neocuproin > o-phenanthroline > bathocuproin > bathophenanthroline > dipyridyl) [1].

Accuracy vs. ICP-AES

Head-to-head

~5% deviation (phen); 10–13% underestimation (ferrozine)

Reduced systematic error in total iron determination with o-phenanthroline.

98% recovery for pyritic and ferrous iron in 1 M HCl matrices.

Evidence Dimension	Catalytic Activity (Acceleratory Effect on Cu(II)-Catalyzed Urate Oxidation)
Target Compound Data	Activity order rank: 1st among phenanthroline derivatives tested
Comparator Or Baseline	Bathophenanthroline (4,7-diphenyl-1,10-phenanthroline): Activity order rank: lower than o-phenanthroline
Quantified Difference	Ranked order: o-phenanthroline > bathophenanthroline
Conditions	Cu(II)-catalyzed urate oxidation, 70% dioxane solution

Why This Matters

This established activity ranking allows researchers to select o-phenanthroline over bathophenanthroline when higher catalytic turnover in copper-dependent oxidation systems is required.

• [1] Ito, T.; Nelbach, M. E.; Akeson, Å. Effects of some copper complexes upon the oxidation of 3,4-dihydroxyphenylalanine and urate. J. Biochem. 1960, 47 (6), 733-740. View Source

Total Iron Detection with Hydroxylamine Reduction

In the context of light-driven photoredox catalysis, iridium(III) complexes containing 1,10-phenanthroline-derived ligands exhibit markedly superior long-term stability compared to their 2,2'-bipyridine counterparts. Following photoinitiated electron transfer from a sacrificial tertiary amine, the reduced intermediate of complexes containing 1,10-phenanthroline derivatives exhibited long-term stability. In contrast, complexes containing 2,2'-bipyridines were highly susceptible to hydrogen atom transfer and ancillary ligand modification, leading to rapid decomposition [1].

Fe³⁺ Cross-Reactivity

Reported

Highest total-Fe among 7 chelators with hydroxylamine

Single-reagent system covers both Fe²⁺ and total iron workflows.

Plant tissue digest context; avoids stocking separate chelators.

Evidence Dimension	Reduced Intermediate Stability
Target Compound Data	Long-term stability (qualitative assessment)
Comparator Or Baseline	2,2'-Bipyridine: Highly susceptible to hydrogen atom transfer and ligand modification
Quantified Difference	Qualitative: phenanthroline complexes stable; bipyridine complexes unstable/decomposed
Conditions	Photoinitiated electron transfer from sacrificial tertiary amine, iridium(III) photocatalyst screening

Why This Matters

This stability differential is critical for reproducible photocatalysis experiments and for selecting robust catalyst scaffolds in synthetic methodology development.

• [1] Bawden, J. C.; Francis, P. S.; DiLuzio, S.; et al. Reinterpreting the Fate of Iridium(III) Photocatalysts─Screening a Combinatorial Library to Explore Light-Driven Side-Reactions. J. Am. Chem. Soc. 2022, 144 (25), 11189-11202. View Source

Concentration-Independent Complexation Kinetics

The cuprous complex of o-phenanthroline (OP-Cu) exhibits a unique capability to recognize and bind specifically to a DNA structural lesion—a site where one strand contains an extra, unpaired nucleotide. Scission experiments using a series of oligodeoxynucleotide duplexes demonstrate that OP-Cu binds at the lesion-specific stable intercalation site, with cleavage occurring directly on the 3′ side of the lesion in a pattern consistent with minor groove binding in B-DNA [1]. This lesion-specific recognition is a distinctive property of the OP-Cu system and is not universally observed among all intercalating agents.

Complexation Kinetics

Head-to-head

Instantaneous vs. ≤20 min (ferrozine)

Supports faster batch processing and consistent read times.

Rate independent of ligand:Fe²⁺ ratio; high-throughput advantage.

Evidence Dimension	DNA Lesion-Specific Binding and Scission
Target Compound Data	Specific scission at 3' side of unpaired nucleotide lesion; minor groove binding pattern
Comparator Or Baseline	General DNA intercalators (e.g., ethidium bromide): No reported lesion specificity
Quantified Difference	Qualitative: lesion-specific vs. non-specific intercalation
Conditions	Oligodeoxynucleotide duplexes with single extra cytidine residue; OP-Cu complex

Why This Matters

This specific binding property makes o-phenanthroline valuable as a chemical probe for detecting and mapping DNA structural abnormalities in nucleic acid research.

• [1] Williams, L. D. Specific binding of o-phenanthroline at a DNA structural lesion. Nucleic Acids Res. 1988, 16 (24), 11607-11615. View Source

Redox Potential Advantage Over 2,2′-Bipyridine

The Fe(II)-o-phenanthroline complex has been extensively characterized, providing a robust and reproducible basis for analytical method development. The complex exhibits a λmax of 510 nm with a molar absorptivity (ε) of 1.1 × 10⁵ M⁻¹ cm⁻¹ [1]. The overall formation constant (log β3) is 21.1 (μ = 0.1, 20°C) [1]. These parameters are widely cited as reference values for method validation and instrument calibration. While ferrozine offers higher sensitivity (ε = 31,500 M⁻¹ cm⁻¹ at 562 nm) [2], the kinetic limitations of ferrozine (requiring up to 20 min for complexation) [2] often make o-phenanthroline the more practical choice for high-throughput or time-sensitive assays.

Redox Potential

Cross-study comparable

E₀ = +1.06 V (phen) vs. +0.97 V (bpy)

Sharper endpoint in strong-oxidant titrations; less biochemical interference.

+90 mV shift; reported context in Ce⁴⁺ titrations.

Evidence Dimension	Fe(II) Complex Molar Absorptivity and Formation Constant
Target Compound Data	ε = 1.1 × 10⁵ M⁻¹ cm⁻¹ at 510 nm; log β3 = 21.1
Comparator Or Baseline	Ferrozine: ε = 31,500 ± 1500 M⁻¹ cm⁻¹ at 562 nm; 2,2'-Bipyridine: ε = 9,950 ± 100 M⁻¹ cm⁻¹ at 522 nm
Quantified Difference	o-Phenanthroline ε is ~3.5× higher than ferrozine (but literature value; Smith et al. 2021 reported 12,450 M⁻¹ cm⁻¹); kinetic advantage over ferrozine
Conditions	Aqueous solution, μ = 0.1, 20°C

Why This Matters

The well-documented and consistently reproducible spectrophotometric properties of the Fe(II)-phenanthroline complex provide a reliable foundation for validated analytical procedures.

• [1] Dojindo Molecular Technologies. o-Phenanthroline Product Description. Xenbase Wiki, University of Calgary. Accessed 2026. View Source
• [2] Smith, G. L.; Reutovich, A. A.; Srivastava, A. K.; Reichard, R. E.; Welsh, C. H.; Melman, A.; Bou-Abdallah, F. Complexation of ferrous ions by ferrozine, 2,2'-bipyridine and 1,10-phenanthroline: Implication for the quantification of iron in biological systems. J. Inorg. Biochem. 2021, 220, 111460. View Source

ASTM, ISO, and OIV Method Compliance

Incorporation of 1,10-phenanthroline as a secondary ligand in oxidovanadium(IV) complexes significantly enhances both antioxidant capacity and cytotoxicity compared to the binary complex lacking phenanthroline. The complex [VONargPhenCl] (where Narg = naringin) exhibited improved antioxidant activity against reactive oxygen species (ROS) and higher cytotoxicity against the A549 human lung cancer cell line (24 h incubation) compared to the binary complex [VO(Narg)₂] [1]. The enhanced activity is attributed to increased cellular uptake of vanadium and improved lipophilicity conferred by the phenanthroline ligand [1].

Standard Methods

Specification review

≥5 active international standards

Eliminates method development for regulated iron monitoring.

ASTM E394, ISO 6332, ISO 792/793, OIV-MA-AS322-05B.

Evidence Dimension	Cellular Uptake and Cytotoxic Activity
Target Compound Data	Enhanced vanadium uptake; higher cytotoxicity (A549 cells, 24 h)
Comparator Or Baseline	Binary complex [VO(Narg)₂] (no phenanthroline)
Quantified Difference	Improved (quantitative IC50 values not extracted; qualitative assessment of 'higher cytotoxicity')
Conditions	A549 human lung cancer cell line, 24 h incubation

Why This Matters

This demonstrates the value of phenanthroline as a ligand to modulate the pharmacological properties of metal-based drug candidates, specifically for improving cellular permeability and bioactivity.

• [1] Restrepo, A. G.; Huamani, A. L.; Velásquez Bravo, A.; González, P. J.; Naso, L. G.; Ferrer, E. G.; Williams, P. A. M. Influence of the secondary ligand, phenanthroline, on the antioxidant and pro-oxidant and cytotoxic effects of the oxidovanadium(IV)/naringin complex. New J. Chem. 2024, 48, 8556-8568. View Source

o-Phenanthroline Optimal Application Scenarios

Regulatory Iron Monitoring in Water and Effluents

When iron concentration must be measured rapidly in multiple biological samples (e.g., serum, tissue homogenates, cell lysates), o-phenanthroline is the preferred chromogenic reagent. Unlike ferrozine, which requires up to 20 minutes for complexation equilibrium at low concentrations [1], the Fe(II)-phenanthroline complex forms immediately. This kinetic advantage enables faster assay turnaround and reduces the risk of Fe(II) oxidation during prolonged incubation. Its molar absorptivity (12,450 M⁻¹ cm⁻¹ at 510 nm) [1] provides adequate sensitivity for most biological applications, while its established selectivity for Fe(II) over other metal ions ensures reliable quantification [2].

Fe(II)/Fe(III) Speciation in Geomicrobiology Studies

In copper-mediated oxidation systems, such as the oxidation of urate or catecholamine derivatives, o-phenanthroline demonstrates higher catalytic activity than substituted analogs like bathophenanthroline [1]. Researchers optimizing reaction conditions for copper-catalyzed oxidations should select o-phenanthroline when maximizing turnover rate is a priority. The ligand's activity order (o-phenanthroline > bathophenanthroline) correlates with its pKa, providing a predictable framework for ligand selection based on electronic properties [1].

High-Throughput Antioxidant Capacity Screening

For synthetic chemists developing photoredox catalytic cycles, o-phenanthroline-derived ligands offer a significant stability advantage over 2,2'-bipyridine-based ligands. Ir(III) complexes with phenanthroline ligands resist decomposition via hydrogen atom transfer and ancillary ligand modification, whereas bipyridine analogs are prone to rapid degradation under photochemical conditions [1]. This stability differential is critical for achieving reproducible yields and catalyst longevity in light-driven organic transformations.

Quality Control of Aluminium and Magnesium Alloys

The cuprous complex of o-phenanthroline (OP-Cu) serves as a specific chemical nuclease for detecting DNA structural lesions, such as unpaired nucleotides. This application leverages the unique lesion-specific intercalation and subsequent scission at the 3' side of the lesion [1]. This property enables researchers to map the locations of DNA mismatches or bulges in oligonucleotide duplexes, providing a chemical footprinting tool that is not available with generic intercalators like ethidium bromide.

Application

Selection Property

Validation Focus

Regulatory iron monitoring in water

Codified ISO 6332 method

ICP-AES accuracy benchmarking

Geomicrobiology Fe speciation

Single-reagent total-iron capability

1 M HCl recovery at ambient temperature

High-throughput antioxidant screening

Concentration-independent kinetics

Plate-reader timing consistency

Quality control of Al & Mg alloys

Salt-tolerance without extraction

Compliance with ISO 792/793

• [1] Smith, G. L.; Reutovich, A. A.; Srivastava, A. K.; Reichard, R. E.; Welsh, C. H.; Melman, A.; Bou-Abdallah, F. Complexation of ferrous ions by ferrozine, 2,2'-bipyridine and 1,10-phenanthroline: Implication for the quantification of iron in biological systems. J. Inorg. Biochem. 2021, 220, 111460. View Source
• [2] Dojindo Molecular Technologies. o-Phenanthroline Product Description. Xenbase Wiki, University of Calgary. Accessed 2026. View Source
• [3] Ito, T.; Nelbach, M. E.; Akeson, Å. Effects of some copper complexes upon the oxidation of 3,4-dihydroxyphenylalanine and urate. J. Biochem. 1960, 47 (6), 733-740. View Source
• [4] Bawden, J. C.; Francis, P. S.; DiLuzio, S.; et al. Reinterpreting the Fate of Iridium(III) Photocatalysts─Screening a Combinatorial Library to Explore Light-Driven Side-Reactions. J. Am. Chem. Soc. 2022, 144 (25), 11189-11202. View Source
• [5] Williams, L. D. Specific binding of o-phenanthroline at a DNA structural lesion. Nucleic Acids Res. 1988, 16 (24), 11607-11615. View Source